(2E)-1-(2,4-Dimethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,4-dimethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H18O3/c1-13-6-4-5-7-14(13)8-11-17(19)16-10-9-15(20-2)12-18(16)21-3/h4-12H,1-3H3/b11-8+
• InChI Key: DKEHFCGFAAZJAQ-DHZHZOJOSA-N
• Canonical SMILES: CC1=CC=CC=C1C=CC(=O)C2=C(C=C(C=C2)OC)OC
• Isomeric SMILES: CC1=CC=CC=C1/C=C/C(=O)C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C18H18O3
• Molecular Weight: 282.3 g/mol

Description

(2E)-1-(2,4-Dimethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one is a chemical compound that is commonly used in scientific research. This compound has various applications in the field of medicinal chemistry, where it is used to develop new drugs and treatments for various diseases.

Scientific Research Applications

Synthesis and Characterization

Research on similar compounds to (2E)-1-(2,4-Dimethoxyphenyl)-3-(2-methylphenyl)prop-2-en-1-one has focused on their synthesis and characterization. For example, a study by Tayade & Waghmare (2016) detailed the isomerization of a series of compounds to produce derivatives with chalcone moieties, highlighting the chemical versatility and potential for further chemical modification of such compounds (Tayade & Waghmare, 2016).

Antioxidant Activity

Sulpizio et al. (2016) synthesized 2'-aminochalcone derivatives, including compounds structurally related to this compound, to assess their in vitro antioxidant activity. These studies indicate the potential health-related applications of such compounds, particularly in combating oxidative stress (Sulpizio, Roller, Giester, & Rompel, 2016).

Molecular Structure Analysis

Yathirajan et al. (2007) conducted detailed crystallographic studies on a compound closely related to the one of interest, providing insights into its geometric parameters and molecular interactions. This kind of research is crucial for understanding the physical and chemical properties of these compounds, which can influence their potential applications in materials science and pharmaceuticals (Yathirajan, Mayekar, Narayana, Sarojini, & Bolte, 2007).

Nonlinear Optical Properties

Nonlinear optical (NLO) properties of chalcone derivatives have been a subject of interest due to their potential applications in optical limiting, information storage, and photonic devices. For instance, Shruthi et al. (2017) synthesized a novel organic NLO material structurally similar to this compound and investigated its efficiency, which was found to be significant compared to standard materials (Shruthi, Ravindrachary, Prasad, Guruswamy, & Hegde, 2017).